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Compound Name: Indium--magnesium (1/3)

Cat. No.: B15487814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of the

indium-magnesium (In₁Mg₃) intermetallic compound. The information presented herein is

curated for researchers, scientists, and professionals in drug development who may encounter

or utilize magnesium-based alloys in their work. This document summarizes key

crystallographic, thermodynamic, and mechanical data, and details the experimental

methodologies for their determination.

Crystallographic Properties
The indium-magnesium system features several intermetallic compounds, with InMg₃ being a

key phase. The primary crystallographic structure reported for InMg₃ is the D0₁₉ ordered

structure.

Table 1: Crystallographic Data for InMg₃
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Property Value Reference

Crystal System Hexagonal [1]

Space Group P6₃/mmc (No. 194) [1]

Structure Type D0₁₉ (Ni₃Sn type) [1]

Lattice Parameter (a) ~0.641 nm [1]

Lattice Parameter (c) ~0.521 nm [1]

The D0₁₉ structure of InMg₃ is reported to be coherent with the α-Mg matrix in Mg-In alloys,

which has significant implications for the mechanical properties of these alloys through

precipitation strengthening.[1]

Thermodynamic Properties
The thermodynamic stability and phase transformations of the In-Mg system are crucial for the

synthesis and application of InMg₃. The In-Mg binary phase diagram illustrates the stability

regions of various phases as a function of temperature and composition.

Table 2: Thermodynamic Data for the In-Mg System

Property Value

InMg₃ Formation Peritectic Reaction

Peritectic Temperature ~485 °C

Maximum Solubility of In in Mg ~53.5 wt.% at 484 °C

Indium-Magnesium Phase Diagram
The In-Mg binary phase diagram is characterized by the presence of several intermetallic

compounds, including InMg₃, InMg₂, InMg, In₃Mg, and In₅Mg₂. The InMg₃ phase is not formed

by congruent melting but through a peritectic reaction.
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Schematic In-Mg Phase Diagram
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Caption: A schematic representation of the Indium-Magnesium binary phase diagram

highlighting the formation of the InMg₃ intermetallic compound.

Mechanical Properties
Detailed experimental data on the mechanical properties of the isolated InMg₃ intermetallic

compound are not extensively available in the public domain. However, the influence of indium

as an alloying element in magnesium provides insights into its potential effects. The formation

of coherent D0₁₉-Mg₃In precipitates within a magnesium matrix is a key strengthening

mechanism in Mg-In alloys.[1]

Table 3: Anticipated Effects on Mechanical Properties
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Property Expected Influence of InMg₃ Precipitates

Hardness Increase

Yield Strength Increase

Tensile Strength Increase

Ductility Dependent on precipitate size and distribution

Experimental Protocols
The characterization of the In-Mg system and the InMg₃ compound involves standard

metallographic and analytical techniques.

Synthesis of InMg₃ Alloys
A common method for the synthesis of In-Mg alloys for research purposes is induction melting.

Experimental Workflow for Alloy Synthesis
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Workflow for In-Mg Alloy Synthesis

Start: High-Purity Mg and In

Weighing of Elements

Induction Melting under Inert Atmosphere (e.g., Argon)

Homogenization Annealing

Water Quenching

Characterization
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Caption: A typical experimental workflow for the synthesis of In-Mg alloys for microstructural

and property analysis.

Methodology:

Material Preparation: High-purity magnesium (e.g., 99.9%) and indium (e.g., 99.99%) are

used as starting materials.

Melting: The constituent elements are weighed to the desired stoichiometry (e.g., 75 at.%

Mg, 25 at.% In for InMg₃) and placed in a crucible (e.g., graphite or alumina). The melting is
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carried out in an induction furnace under a protective, inert atmosphere (e.g., flowing argon)

to prevent oxidation.

Homogenization: The resulting ingot is sealed in an evacuated quartz tube and subjected to

homogenization annealing at an elevated temperature (e.g., 450°C) for an extended period

(e.g., 4 hours or more) to ensure a uniform distribution of the elements.[1]

Quenching: After homogenization, the sample is rapidly cooled by quenching in water to

retain the high-temperature phase structure.

Structural Characterization: X-ray Diffraction (XRD)
XRD is the primary technique for identifying the crystal structure and measuring the lattice

parameters of the InMg₃ phase.

Methodology:

Sample Preparation: A small section of the synthesized alloy is ground into a fine powder.

Data Acquisition: The powder sample is placed in a powder diffractometer. A monochromatic

X-ray beam (commonly Cu Kα radiation) is directed at the sample, and the intensity of the

diffracted X-rays is measured as a function of the diffraction angle (2θ).

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed. The

positions of the diffraction peaks are used to determine the lattice parameters of the phases

present, and the overall pattern is compared to known crystallographic databases (e.g., the

Powder Diffraction File) to identify the crystal structure (e.g., D0₁₉ for InMg₃).

Thermodynamic Analysis: Differential Thermal Analysis
(DTA)
DTA is employed to determine the phase transition temperatures in the In-Mg system, which

are essential for constructing the phase diagram.

Methodology:

Sample Preparation: A small, weighed amount of the alloy is placed in a sample crucible. An

inert reference material (e.g., alumina) is placed in an identical crucible.
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Heating and Cooling: The sample and reference are heated and cooled at a controlled,

constant rate in a furnace with a controlled atmosphere.

Temperature Measurement: Thermocouples measure the temperatures of the sample and

the reference. The difference in temperature (ΔT) between the sample and the reference is

recorded as a function of the furnace temperature.

Data Analysis: Thermal events in the sample, such as melting or solid-state phase

transformations, result in endothermic or exothermic peaks in the ΔT signal. The onset

temperatures of these peaks correspond to the phase transition temperatures.

Logical Relationships in the In-Mg System
The properties of In-Mg alloys are intrinsically linked to their composition and the resulting

microstructure.

Property Relationships in In-Mg Alloys

Alloy Composition
(at. % In)

Resulting Microstructure
(Phase Constitution, Grain Size, Precipitates)

Thermomechanical Processing
(e.g., Annealing, Quenching)

Fundamental Properties
(Crystallographic, Thermodynamic, Mechanical)

Click to download full resolution via product page

Caption: The logical flow from alloy composition and processing to the final material properties

in the In-Mg system.

Conclusion
This technical guide has summarized the core fundamental properties of the In₁Mg₃

intermetallic compound. The crystallographic data identifies it as having a D0₁₉ hexagonal
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structure. While specific quantitative mechanical properties for the isolated InMg₃ phase are not

readily available, its formation as a coherent precipitate is known to be a significant

strengthening mechanism in magnesium-indium alloys. The provided experimental protocols

for synthesis and characterization offer a foundational methodology for further research into

this and related materials. The continued investigation of the In-Mg system is warranted to fully

elucidate the properties of its intermetallic phases for potential applications in materials science

and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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